Cas no 126294-34-6 (21H,23H-Porphine-5-aceticacid,7-[3-[(2-aminoethyl)amino]-3-oxopropyl]-3-carboxy-13-ethenyl-18-ethyl-7,8-dihydro-2,8,12,17-tetramethyl-,(7S,8S)- (9CI))

• Product Name: 21H,23H-Porphine-5-aceticacid,7-[3-[(2-aminoethyl)amino]-3-oxopropyl]-3-carboxy-13-ethenyl-18-ethyl-7,8-dihydro-2,8,12,17-tetramethyl-,(7S,8S)- (9CI)
• CAS No: 126294-34-6
• MF: C₃₆H₄₂N₆O₅
• MW: 638.755888462067
• CID: 193477
• PubChem ID: 5748301
• Update Time: 2025-04-19

21H,23H-Porphine-5-aceticacid,7-[3-[(2-aminoethyl)amino]-3-oxopropyl]-3-carboxy-13-ethenyl-18-ethyl-7,8-dihydro-2,8,12,17-tetramethyl-,(7S,8S)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 21H,23H-Porphine-5-aceticacid,7-[3-[(2-aminoethyl)amino]-3-oxopropyl]-3-carboxy-13-ethenyl-18-ethyl-7,8-dihydro-2,8,12,17-tetramethyl-,(7S,8S)- (9CI)
• (17S,18S)-18-[3-(2-aminoethylamino)-3-oxopropyl]-20-(carboxymethyl)-12-ethenyl-7-ethyl-3,8,13,17-tetramethyl-17,18,22,23-tetrahydroporphyrin-2-carboxylic acid
• 21H,23H-Porphine-5-aceticacid,7-[3-[(2-aminoethyl)amino]-3-oxopropyl]-3-carboxy-13-ethenyl-18-...
• 21H,23H-Porphine-5-aceticacid,7-[3-[(2-aminoethyl)amino]-3-oxopropyl]-3-carboxy-13-ethenyl-18-ethyl-7,8-dihydro-2,8,12,17-tet
• chlorin e6 monoethylenediamine monoamide
• (17S,18S)-18-{3-[(2-aminoethyl)amino]-3-oxopropyl}-20-(carboxymethyl)-12-ethenyl-7-ethyl-3,8,13,17-tetramethyl-17,18-dihydroporphyrin-2-carboxylic acid
• 21H,23H-Porphine-5-acetic acid, 3-(3-((2-aminoethyl)amino)-3-oxopropyl)-7-carboxy-17-ethenyl-12-ethyl-2,3-dihydro-2,8,13,18-tetramethyl-, (2S-trans)-
• CE6MM
• (2S)-N-(2-Aminoethyl)-18-carboxy-20-(carboxymethyl)-8-ethenyl-13-ethyl-2,3-dihydro-3α,7,12,17-tetramethyl-21H,23H-porphyrin-2β-propanamide
• 126294-34-6

• Inchi： 1S/C36H42N6O5/c1-7-21-17(3)25-14-27-19(5)23(9-10-31(43)38-12-11-37)34(41-27)24(13-32(44)45)35-33(36(46)47)20(6)28(42-35)16-30-22(8-2)18(4)26(40-30)15-29(21)39-25/h7,14-16,19,23,39-40H,1,8-13,37H2,2-6H3,(H,38,43)(H,44,45)(H,46,47)/b25-14-,26-15-,27-14-,28-16-,29-15-,30-16-,34-24-,35-24-/t19-,23-/m0/s1
• InChI Key： KCDJYFWSPASCQO-GESAQZPFSA-N
• SMILES： O=C(CC[C@@H]1C2C(CC(=O)O)=C3C(C(=O)O)=C(C)C(C=C4C(CC)=C(C)C(=CC5=C(C=C)C(C)=C(C=C([C@H]1C)N=2)N5)N4)=N3)NCCN |t:10,19,26,35|

Computed Properties

• Exact Mass: 636.3063
• Monoisotopic Mass: 638.321668
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 47
• Rotatable Bond Count: 10
• Complexity: 1140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 187
• Surface Charge: 0
• Tautomer Count: 1001
• XLogP3: 1.1

Experimental Properties

• Density: 1.278
• Boiling Point: 1092.8°Cat760mmHg
• Flash Point: 614.7°C
• Refractive Index: 1.631
• PSA: 181.28